![molecular formula C15H16FNO3S B4793377 1-(4-fluorophenyl)-N-(4-methoxybenzyl)methanesulfonamide](/img/structure/B4793377.png)
1-(4-fluorophenyl)-N-(4-methoxybenzyl)methanesulfonamide
Overview
Description
1-(4-fluorophenyl)-N-(4-methoxybenzyl)methanesulfonamide, also known as TAK-715, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of sulfonamides and has been shown to exhibit anti-inflammatory, anti-tumor, and anti-arthritic properties.
Mechanism of Action
1-(4-fluorophenyl)-N-(4-methoxybenzyl)methanesulfonamide works by inhibiting the activity of the enzyme p38 MAP kinase, which is involved in the production of pro-inflammatory cytokines. By inhibiting this enzyme, this compound reduces the production of cytokines such as TNF-alpha, IL-1 beta, and IL-6, which are involved in the inflammatory response. This mechanism of action makes this compound a promising candidate for the treatment of inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor properties, this compound has been shown to have analgesic effects. It has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-fluorophenyl)-N-(4-methoxybenzyl)methanesulfonamide is its specificity for p38 MAP kinase, which makes it a valuable tool for studying the role of this enzyme in various diseases. This compound has also been shown to be stable and soluble in water, which makes it easy to use in lab experiments. However, one limitation of this compound is its relatively short half-life, which may limit its effectiveness in some applications.
Future Directions
There are several future directions for research on 1-(4-fluorophenyl)-N-(4-methoxybenzyl)methanesulfonamide. One area of interest is the development of more potent and selective inhibitors of p38 MAP kinase. Another area of interest is the investigation of the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the use of this compound in combination with other drugs or therapies is an area of active research. Finally, the development of new formulations of this compound that improve its pharmacokinetic properties is another area of interest.
Scientific Research Applications
1-(4-fluorophenyl)-N-(4-methoxybenzyl)methanesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory properties by inhibiting the activity of the enzyme p38 MAP kinase, which is involved in the production of pro-inflammatory cytokines. This compound has also been shown to have anti-tumor effects by inhibiting the growth of cancer cells. In addition, this compound has been studied for its potential use in the treatment of rheumatoid arthritis and other autoimmune diseases.
Properties
IUPAC Name |
1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]methanesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FNO3S/c1-20-15-8-4-12(5-9-15)10-17-21(18,19)11-13-2-6-14(16)7-3-13/h2-9,17H,10-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWSRCTVSOKNKAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNS(=O)(=O)CC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.